Cas no 21532-03-6 (4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol)
21532-03-6 structure
Product Name:4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol
CAS No:21532-03-6
MF:C3H6N4S2
MW:162.236536502838
CID:284009
PubChem ID:2080994
Update Time:2025-04-19
4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazole-3-thione,4-amino-2,4-dihydro-5-(methylthio)-
- 4-amino-3-methylsulfanyl-1H-1,2,4-triazole-5-thione
- 4-amino-5-(methylthio)-4H-1,2,4-triazole-3-thiol
- 4-Amino-5-methylsulfanyl-4H-[1,2,4]triazole-3-thiol
- 3-Methylthio-4-amino-1,2,4-triazolin-5-thion
- 4-amino-5-methylsulfanyl-2,4-dihydro-[1,2,4]triazole-3-thione
- AC1M0PC5
- AC1Q4H85
- CTK8F5703
- CTK8H6106
- HMS2773D18
- 3-methylsulfhydryl-4-amino-5-mercapto-1,2,4-triazole
- CS-0230086
- EN300-10220
- CHEMBL1385248
- DTXSID20366478
- 4-amino-3-methylsulfanyl-1H-1, 2, 4-triazole-5-thione
- 4-amino-5-methylsulfanyl-2h-1,2,4-triazole-3(4h)-thione
- 4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol
- 4-amino-5-(methylsulfanyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
- MLS001033977
- J-514384
- SMR000385845
- 21532-03-6
- 4-amino-5-(methylsulfanyl)-2H-1,2,4-triazole-3-thione
- G34021
-
- MDL: MFCD06342763
- Inchi: 1S/C3H6N4S2/c1-9-3-6-5-2(8)7(3)4/h4H2,1H3,(H,5,8)
- InChI Key: PXELSCOPADHBHR-UHFFFAOYSA-N
- SMILES: S(C)C1=NNC(N1N)=S
Computed Properties
- Exact Mass: 162.00358
- Monoisotopic Mass: 162.003388
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 111
- XLogP3: 0.2
Experimental Properties
- Density: 1.77
- Boiling Point: 255.3°Cat760mmHg
- Flash Point: 108.2°C
- Refractive Index: 1.847
- PSA: 53.65
4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A619988-50mg |
4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol |
21532-03-6 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A619988-100mg |
4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol |
21532-03-6 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | A619988-500mg |
4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol |
21532-03-6 | 500mg |
$ 320.00 | 2022-06-07 | ||
| Chemenu | CM434643-1g |
4-AMINO-5-(METHYLTHIO)-4H-1,2,4-TRIAZOLE-3-THIOL |
21532-03-6 | 95%+ | 1g |
$232 | 2023-02-02 | |
| Enamine | EN300-10220-0.05g |
4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol |
21532-03-6 | 95% | 0.05g |
$42.0 | 2023-10-28 | |
| Enamine | EN300-10220-0.1g |
4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol |
21532-03-6 | 95% | 0.1g |
$66.0 | 2023-10-28 | |
| Enamine | EN300-10220-0.25g |
4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol |
21532-03-6 | 95% | 0.25g |
$92.0 | 2023-10-28 | |
| Enamine | EN300-10220-0.5g |
4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol |
21532-03-6 | 95% | 0.5g |
$175.0 | 2023-10-28 | |
| Enamine | EN300-10220-1.0g |
4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol |
21532-03-6 | 95% | 1.0g |
$256.0 | 2023-02-09 | |
| Enamine | EN300-10220-2.5g |
4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol |
21532-03-6 | 95% | 2.5g |
$503.0 | 2023-10-28 |
4-amino-5-(methylsulfanyl)-4H-1,2,4-triazole-3-thiol Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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